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CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

Executive Summary

(4-Chlorophenyl)(cyclopropyl)methanamine hydrochloride (CAS: 123312-22-1, Free Base)
represents a distinct class of rigidified amphetamine analogs. By replacing the flexible alpha-

methyl group of 4-chloroamphetamine (4-CA) with a strained cyclopropyl ring, this scaffold
alters the pharmacological and metabolic profile significantly.

While 4-CA is a known serotonergic neurotoxin and releasing agent, the introduction of the
cyclopropyl moiety serves two critical design functions:

» Conformational Locking: Restricts the rotation of the amine relative to the aromatic ring,
potentially shifting the mechanism from substrate-based release to reuptake inhibition.

» Metabolic Modulation: The cyclopropyl group blocks standard alpha-hydroxylation pathways
but introduces a potential "metabolic handle" via ring-opening radical clock mechanisms
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(mechanism-based inactivation).

This guide compares the Cyclopropyl Target against the Acyclic Standard (4-CA) and the
Cyclobutyl Homolog to guide lead optimization strategies.

Chemical Identity & Structural Analogs[1][2][3]

The comparison focuses on the steric and electronic impact of the alpha-substituent on the 4-
chlorobenzylamine core.
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Structural Logic Diagram

The following diagram illustrates the structural divergence and its pharmacological implications.
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Figure 1: SAR Decision Tree illustrating the impact of alpha-substitution on pharmacological
outcomes.

Performance Profile: Pharmacokinetics & Stability
Metabolic Stability (Microsomal Stability)

The cyclopropyl group is often employed to block CYP450-mediated alpha-hydroxylation, a
primary clearance pathway for amphetamines.

o Acyclic (Methyl): Rapidly deaminated via alpha-hydroxylation to the ketone (4-
chlorophenylacetone).

o Cyclopropyl: The alpha-proton is sterically shielded and the C-H bond is stronger (higher s-
character), significantly slowing direct oxidation.

¢ Risk Factor: The cyclopropyl amine moiety can undergo Single Electron Transfer (SET)
oxidation by CYP450, leading to ring opening and covalent binding to the heme porphyrin
(Suicide Inhibition). This is a critical safety checkpoint during early ADMET screening.

Transporter Selectivity (Predicted)

Based on the scaffold class (Monoamine Transporter Ligands):

o SERT (Serotonin): The 4-chloro substituent drives SERT affinity. The cyclopropyl group
typically favors a reuptake inhibitor profile over a releaser profile by preventing the
conformational change required for substrate translocation.
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» DAT (Dopamine): Moderate affinity expected; likely lower than the acyclic analog due to
steric constraints in the DAT orthosteric site.

Experimental Protocols
Synthesis of (4-Chlorophenyl)(cyclopropyl)methanamine

Methodology: Grignard Addition followed by Reductive Amination. This route is preferred over
direct alkylation to avoid over-alkylation byproducts.

Phase 1: Synthesis of 4-Chlorophenyl Cyclopropyl Ketone

* Reagents: 4-Bromochlorobenzene, Magnesium turnings, Cyclopropanecarbonitrile, THF
(anhydrous).

e Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.
e Protocol:

o Generate Grignard reagent: Add 4-bromochlorobenzene (1.0 eq) to Mg turnings (1.1 eq) in
THF. Initiate with iodine crystal. Reflux for 1 hour.

o Cool to 0°C. Dropwise add Cyclopropanecarbonitrile (1.0 eq).
o Warm to RT and reflux for 3 hours (Formation of Imine Mg salt).

o Hydrolysis: Pour reaction mixture into ice-cold 1M HCI. Stir vigorously for 2 hours to
hydrolyze the intermediate imine to the ketone.

o Purification: Extract with EtOAc, wash with brine, dry over Na=SOa. Yields 4-Chlorophenyl
cyclopropyl ketone (Oil).

Phase 2: Reductive Amination (Leuckart-Wallach or Borohydride)

o Reagents: Ketone (from Phase 1), Ammonium Acetate (excess), Sodium Cyanoborohydride
(NaCNBHs), Methanol.

e Protocol:
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[e]

Dissolve Ketone (1.0 eq) and Ammonium Acetate (10.0 eq) in Methanol.
o Stir for 1 hour to establish equilibrium.

o Add NaCNBHs (1.5 eq) portion-wise. Caution: HCN generation possible; vent into bleach
trap.

o Stir at RT for 24 hours.
o Workup: Quench with 1M NaOH (pH > 10). Extract with DCM.[1]

o Salt Formation: Bubble dry HCI gas through the organic layer to precipitate (4-
Chlorophenyl)(cyclopropyl)methanamine hydrochloride. Recrystallize from
Ethanol/Ether.

Synthesis Workflow Diagram
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Figure 2: Step-by-step synthesis pathway via Grignard addition and reductive amination.

Technical Specifications & Validation
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Property Specification Validation Method
Appearance White crystalline solid Visual Inspection
) HPLC (C18, Acetonitrile/Water
Purity >98.5% )
gradient)
1H-NMR (DMSO-d6):
Identity Confirmed Structure Cyclopropyl protons at o 0.3-
0.6 ppm
] ] DSC (Differential Scanning
Melting Point 185-190°C (HCI salt) )
Calorimetry)
o _ Saturation Shake-Flask
Solubility Soluble in Water, Methanol

Method

Self-Validating Protocol Tip: When running the reductive amination, monitor the disappearance
of the ketone peak at 1685 cm~ (IR) or the carbonyl carbon at ~200 ppm (13C-NMR). The
appearance of the methine doublet at ~3.5 ppm (1H-NMR) confirms the reduction to the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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